Betamethasone 21-valerate

Specification

• CAS No.: 2240-28-0
• Molecular Formula: C27H37FO6
• Molecular Weight: 476.6 g/mol
• IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• Standard InChI: InChI=1S/C27H37FO6/c1-5-6-7-23(32)34-15-22(31)27(33)16(2)12-20-19-9-8-17-13-18(29)10-11-24(17,3)26(19,28)21(30)14-25(20,27)4/h10-11,13,16,19-21,30,33H,5-9,12,14-15H2,1-4H3/t16-,19-,20-,21-,24-,25-,26-,27-/m0/s1
• Standard InChI Key: FEROCCAEIIKMJT-SUYDQAKGSA-N
• Isomeric SMILES: CCCCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)O
• SMILES: CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
• Canonical SMILES: CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
• Appearance: White Solid
• Melting Point: 219-221°C

Introduction

Betamethasone 21-valerate is a synthetic glucocorticoid used primarily for its anti-inflammatory and immunosuppressive properties. It is a derivative of betamethasone, combined with a valerate ester, which enhances its topical potency and duration of action. This compound is widely used in dermatology to treat corticosteroid-responsive dermatoses, such as eczema and psoriasis.

Pharmacological Use

Betamethasone 21-valerate is used to treat various inflammatory skin conditions due to its potent anti-inflammatory effects. It works by binding to glucocorticoid receptors, which leads to changes in gene expression that reduce inflammation and immune responses. This mechanism involves the inhibition of phospholipase A2, which controls the biosynthesis of prostaglandins and leukotrienes, key mediators of inflammation.

Safety and Precautions

While betamethasone 21-valerate is generally safe when used as directed, it may pose risks if not handled properly. Users should avoid breathing in dust or fumes from the compound. Additionally, it is classified as a reproductive toxin and may cause damage to organs with prolonged exposure. There is no information available on its carcinogenicity or endocrine-disrupting properties.

Research Findings

Betamethasone and its derivatives, including betamethasone 21-valerate, have been extensively studied for their pharmacokinetic properties. For instance, the plasma concentration of betamethasone after administration can vary depending on the route of administration:

Route of Administration	Dose	Peak Plasma Concentration (Cmax)	Area Under the Curve (AUC)	Half-Life (T1/2)
Oral	6 mg	76.8 ng/mL	796 ng × h/mL	13.9 h
Intramuscular	6 mg	67.6 ng/mL	811 ng × h/mL	10.2 h
Intravenous	8 mg	101 ng/mL	46.3 μg × min/mL	335 min (5.58 h)

These pharmacokinetic parameters highlight the variability in absorption and metabolism depending on how the drug is administered.